Cas no 1361489-28-2 (6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361489-28-2
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4800215
• Update Time: 2025-05-19

6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-9-3-6(4-10(14)11(9)15)8-2-1-7(5-17)16-12(8)18/h1-5H,(H,16,18)
• InChI Key： YTZBPDHYHZZAFS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C=O)NC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde

Introduction to 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde (CAS No. 1361489-28-2)

6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde, identified by its Chemical Abstracts Service (CAS) number CAS No. 1361489-28-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aldehydes and features a unique structural motif characterized by a picoline ring system substituted with a hydroxyl group and a trichlorophenyl moiety. The presence of multiple halogen atoms in the aromatic ring imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde consists of a six-membered nitrogen-containing heterocycle (picoline) appended with an aldehyde functional group at the 4-position. The hydroxyl group at the 6-position and the trichlorophenyl substituent at the 5-position contribute to its reactivity and potential applications in medicinal chemistry. This compound's unique combination of functional groups makes it a versatile building block for designing novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic rings due to their enhanced binding affinity and metabolic stability. The trichlorophenyl group in 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde is particularly noteworthy, as it can facilitate interactions with biological targets through halogen bonding and other non-covalent interactions. These properties have been leveraged in the development of small-molecule inhibitors for enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde is its utility as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to construct intricate scaffolds that mimic natural products and exhibit potent biological activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing reliance on hazardous reagents and minimizing waste generation. These improvements align with the broader goals of green chemistry, which seeks to develop processes that are environmentally benign while maintaining high yields and purity.

The pharmacological evaluation of 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde has revealed several promising avenues for therapeutic intervention. Studies have demonstrated its ability to modulate enzyme activity through selective binding to active sites. For example, researchers have reported its interaction with kinases and other signaling proteins involved in cell proliferation and differentiation. These findings suggest that derivatives of this compound could serve as leads for developing targeted therapies against diseases driven by aberrant signaling pathways.

In addition to its role as a synthetic intermediate, 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde has been explored for its potential in materials science applications. The unique electronic properties of its halogenated aromatic core make it suitable for use in organic electronics and photovoltaic devices. By incorporating this compound into molecular frameworks designed for optoelectronic applications, scientists aim to enhance device performance through improved charge transport properties.

The future prospects for 6-Hydroxy-5-(3,4,5-trichlorophenyl)picolinaldehyde are vast and multifaceted. Ongoing research is focused on expanding its chemical space through innovative synthetic strategies and exploring new biological targets. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel derivatives with enhanced therapeutic efficacy and reduced side effects. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex medical challenges.